5-Chloro-2-[(3-chloropropyl)thio]pyridine

• Molecular Formula: C8H9Cl2NS
• Molecular Weight: 222.13 g/mol
• IUPAC Name: 5-chloro-2-(3-chloropropylsulfanyl)pyridine
• InChI: InChI=1S/C8H9Cl2NS/c9-4-1-5-12-8-3-2-7(10)6-11-8/h2-3,6H,1,4-5H2
• InChI Key: PTUPACQOGUBCMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Cl)SCCCCl

Description

5-Chloro-2-[(3-chloropropyl)thio]pyridine is a useful research compound. Its molecular formula is C8H9Cl2NS and its molecular weight is 222.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloropyridine-2-thiol (600 mg, 4.12 mmol) synthesized in Example (119a) was dissolved in methanol (15 mL), and 28% sodium methoxide/methanol solution (0.95 mL, 4.94 mmol) and 1-bromo-3-chloropropane (0.61 mL, 6.18 mmol) were added, followed by stirring at 60° C. for 1.5 hours. The reaction solution was cooled to room temperature, water (40 mL) was added, and extraction was carried out twice with ethyl acetate (40 mL). The organic layer was washed with saturated brine, and subsequently dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure, and vacuum drying was carried out to afford the desired compound (849 mg, yield 92%) as a colorless oil.